Cas no 18667-97-5 (Butanoic acid,2-(acetyloxy)-3-methyl-, (2S)-)

• Product Name: Butanoic acid,2-(acetyloxy)-3-methyl-, (2S)-
• CAS No: 18667-97-5
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD09031191
• CID: 123121
• PubChem ID: 13919216
• Update Time: 2025-04-18

Butanoic acid,2-(acetyloxy)-3-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-(acetyloxy)-3-methyl-, (2S)-
• (S)-2-ACETOXY-3-METHYLBUTANOIC ACID
• 2-ACETOXY-3-METHYL-BUTYRIC ACID
• O-acetyl-L-α-hydroxyisovaleric acid
• SHYABMSJIGYKIG-LURJTMIESA-N
• 69798-62-5
• AKOS006290082
• Acetoxyisovaleriansaure
• FT-0766776
• 2-acetyloxy-3-methylbutanoic acid
• Butanoic acid, 2-(acetyloxy)-3-methyl-
• 18667-97-5
• SHYABMSJIGYKIG-UHFFFAOYSA-N
• 2-(acetyloxy)-3-methylButanoic acid
• SCHEMBL1801250
• 2-Acetoxy-3-methylbutanoic acid
• SB45633
• NEO-PENTYLMETHACRYLATE

• MDL： MFCD09031191
• Inchi： 1S/C7H12O4/c1-4(2)6(7(9)10)11-5(3)8/h4,6H,1-3H3,(H,9,10)
• InChI Key： SHYABMSJIGYKIG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 0.65870